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Compound of Interest

3-Mercaptopropionic acid NHS
Compound Name:
ester

Cat. No. B3069075

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and detailed handling
precautions for 3-Mercaptopropionic acid N-hydroxysuccinimide (NHS) ester. Designed for
laboratory personnel and professionals in drug development, this document summarizes key
safety data, outlines proper handling procedures, and offers guidance for emergency situations.

Hazard Identification and Classification

3-Mercaptopropionic acid NHS ester is a sulfhydryl-reactive heterobifunctional crosslinking
reagent.[1] While specific toxicological data for the NHS ester is limited, the safety profile is
often informed by its parent compound, 3-mercaptopropionic acid, and the general reactivity of
NHS esters. The available safety data sheets (SDS) for the NHS ester provide the following
classifications.[2][3]

GHS Classification:
o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]

o Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[3]
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o Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting
effects.[3]

» Flammable liquids (Category 3), H226: Flammable liquid and vapor. (Note: This classification
is mentioned in one source, while others describe the compound as a solid or liquid without
this classification).[4]

Due to the lack of comprehensive data for the NHS ester, it is prudent to also consider the
hazards associated with 3-Mercaptopropionic acid:

o Acute Toxicity, Oral (Category 3), H301: Toxic if swallowed.[1][5]
» Skin Corrosion (Category 1B), H314: Causes severe skin burns and eye damage.[1][5]
e Serious Eye Damage (Category 1), H318: Causes serious eye damage.[1]

Physical and Chemical Properties

A summary of the available physical and chemical properties for 3-Mercaptopropionic acid
NHS ester is provided below. For context, properties of the parent compound, 3-
Mercaptopropionic acid, are also included.

Table 1: Physical and Chemical Properties
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3-Mercaptopropionic Acid

Propert 3-Mercaptopropionic Acid
S NHS Ester SR
CAS Number 117235-10-6[4] 107-96-0[6]
Molecular Formula C7HsNO4S[4] C3HeO25[6]
Molecular Weight 203.22 g/mol [4] 106.14 g/mol [5]
Appearance Liquid or solid[3][4] Liquid[5]
- ) 318.4+ 44.0 °C at 760
Boiling Point 110 - 111 °C at 20 hPa[2]
mmHg[4]
Melting Point No data available 15 - 18 °C[2]
Density 1.40 £ 0.1 g/cm3[4] 1.218 g/cm3 at 21 °C
. ) Soluble in water, alcohol, and
Solubility Soluble in DMSO and DMF

ether

Disclaimer: The safety and physical property data for 3-Mercaptopropionic acid are provided for
informational purposes and may not be fully representative of 3-Mercaptopropionic acid NHS
ester. Always refer to the specific Safety Data Sheet for the NHS ester before handling.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure when handling 3-Mercaptopropionic acid NHS ester.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[4]
» Ensure easy access to an eyewash station and safety shower.[4]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (minimum 8-inch).[2]

[5]
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¢ Skin Protection:

o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Inspect
gloves before use and use proper glove removal technique.[2][5]

o Body Protection: Wear a lab coat or a chemical-resistant apron. For larger quantities or
splash potential, a complete suit protecting against chemicals may be necessary.[2][5]

» Respiratory Protection: If working outside of a fume hood or if aerosols may be generated,
use a NIOSH-approved respirator with an appropriate cartridge (e.g., organic vapor).[2][5]

Safe Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[4][5]
» Avoid inhalation of vapor or mist.[4][5]

e Do not eat, drink, or smoke in the work area.[6]
e Wash hands thoroughly after handling.[5]

» As NHS esters are moisture-sensitive, handle under a dry, inert atmosphere (e.g., nitrogen or
argon) when possible.

e Use anhydrous solvents (e.g., DMSO, DMF) for preparing solutions.

» Allow the container to warm to room temperature before opening to prevent condensation of
moisture.

Storage:
o Keep the container tightly closed in a dry and well-ventilated place.[4][5]

» Store in a cool place, with recommended storage temperatures at -20°C for long-term
stability.[4]
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¢ Protect from moisture.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Table 2: First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[2]

[5]

Immediately take off contaminated clothing.
Skin Contact Wash off with soap and plenty of water. Consult

a physician.[2][5]

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.[2][5]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion , o
mouth with water. Consult a physician

immediately.[2][5]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment (see Section 3).
Evacuate personnel to a safe area. Ensure adequate ventilation.[4][5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4][5]

* Methods for Cleaning Up: Absorb with inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for disposal.[5]
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Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
this material.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 3-
Mercaptopropionic acid NHS ester in a research laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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